Cas no 705-39-5 (BENZENAMINE, 4-(DIFLUOROMETHYL)-N,N-DIMETHYL-)

BENZENAMINE, 4-(DIFLUOROMETHYL)-N,N-DIMETHYL- structure
705-39-5 structure
Product Name:BENZENAMINE, 4-(DIFLUOROMETHYL)-N,N-DIMETHYL-
CAS No:705-39-5
MF:C9H11F2N
MW:171.18714928627
MDL:MFCD32662062
CID:3360844
PubChem ID:640455
Update Time:2025-04-21

BENZENAMINE, 4-(DIFLUOROMETHYL)-N,N-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 4-(DIFLUOROMETHYL)-N,N-DIMETHYL-
    • 4-(difluoromethyl)-N,N-dimethylaniline
    • starbld0049296
    • InChI=1/C9H11F2N/c1-12(2)8-5-3-7(4-6-8)9(10)11/h3-6,9H,1-2H
    • RHWZABSJSJYUPX-UHFFFAOYSA-N
    • HS-6057
    • MFCD32662062
    • SY265631
    • SCHEMBL23391009
    • N,N-Dimethyl-4-(difluoromethyl)aniline
    • 705-39-5
    • MDL: MFCD32662062
    • Inchi: 1S/C9H11F2N/c1-12(2)8-5-3-7(4-6-8)9(10)11/h3-6,9H,1-2H3
    • InChI Key: RHWZABSJSJYUPX-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=CC=C(C(F)F)C=C1

Computed Properties

  • Exact Mass: 171.08595568Da
  • Monoisotopic Mass: 171.08595568Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 3.2Ų

BENZENAMINE, 4-(DIFLUOROMETHYL)-N,N-DIMETHYL- Pricemore >>

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